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Compound of Interest

Compound Name: JINJ-54717793

Cat. No.: B8726860

For research use only. Not for human or veterinary use.

This document provides crucial safety and logistical information for the proper handling and
disposal of INJ-54717793, a selective orexin-1 receptor antagonist. Given the absence of a
specific Safety Data Sheet (SDS), this compound should be handled as a potentially hazardous
substance. All procedures must be conducted in accordance with local regulations and
institutional safety protocols.

E ¢ Chemical and Physical :

Property Value

Chemical Name JINJ-54717793

Molecular Formula C22H18F4AN60[1][2]

Molecular Weight 458.41 g/mol [1][2]

Appearance Solid powder

Solubility Soluble in DMSO (240 mg/mL)[2]

Powder: -20°C for 3 years, 4°C for 2 years. In
solvent: -80°C for 6 months, -20°C for 1 month.

Storage
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The following step-by-step procedures are recommended for the disposal of INJ-54717793
and associated materials. These protocols are based on general best practices for handling
research chemicals of unknown hazard.

Personal Protective Equipment (PPE)

Before handling JINJ-54717793 in any form, ensure the following PPE is worn:
o Gloves: Nitrile or other chemically resistant gloves.
o Eye Protection: Safety glasses with side shields or goggles.

e Lab Coat: A standard laboratory coat.

Spill Cleanup Procedure

In the event of a small spill of INJ-54717793 powder or solution:

Alert Personnel: Notify others in the immediate area of the spill.

Contain the Spill:

o For solid spills, gently cover the powder with absorbent material to prevent it from
becoming airborne.

o For liquid spills, surround the spill with a chemical absorbent dike or pads.

Absorb the Spill:

o Carefully add an appropriate absorbent material (e.g., universal spill absorbent,
vermiculite, or sand) to the spill, working from the outside in.

Collect the Waste:

o Using a scoop or forceps, carefully collect the absorbed material and any contaminated
debris.

o Place the waste into a clearly labeled, sealable plastic bag or container designated for
hazardous chemical waste.
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e Decontaminate the Area:

o Wipe the spill area with a cloth dampened with a suitable solvent (e.g., ethanol or
isopropanol), followed by a wipe with a cloth dampened with soapy water.

o Place all cleaning materials into the hazardous waste container.
o Dispose of Waste:

o Seal the waste container and label it as "Hazardous Waste" with the chemical name and
date.

o Arrange for disposal through your institution's Environmental Health and Safety (EHS)
office.

Disposal of Unused or Expired JNJ-54717793

Do not dispose of INJ-54717793 down the drain or in the regular trash.
e Solid Compound:
o Ensure the original container is securely sealed.

o If the original container is compromised, place it within a larger, sealed, and compatible
container.

o Label the container as "Hazardous Waste" with the full chemical name.
e Solutions of INJ-54717793:

o Collect all solutions containing JNJ-54717793 in a dedicated, sealed, and chemically
compatible waste container.

o Label the container as "Hazardous Waste" and list all chemical constituents, including
solvents.

e Contact EHS:

o Store the waste container in a designated satellite accumulation area.
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o Contact your institution's EHS office to schedule a pickup for hazardous waste.

Disposal of Contaminated Laboratory Materials

All materials that have come into contact with INJ-54717793 must be treated as hazardous

waste.
e Sharps:

o Chemically contaminated sharps (e.g., needles, pipette tips) must be placed in a
designated, puncture-resistant sharps container labeled for hazardous chemical waste.

e Labware:

o Disposable plastic and glass labware (e.g., vials, tubes, plates) that are visibly
contaminated should be collected in a designated hazardous waste container.

o Personal Protective Equipment (PPE):

o Contaminated gloves, bench paper, and other disposable PPE should be placed in a
sealed bag or container labeled for hazardous waste.

Mandatory Visualization: Disposal Workflow

The following diagram outlines the decision-making process for the proper disposal of INJ-
54717793 and related materials.
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Caption: Disposal workflow for INJ-54717793.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Essential Safety and Disposal Guidance for JNJ-
54717793]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8726860#jnj-54717793-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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